![molecular formula C22H26N4O2S B305633 N-(4-methoxyphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide](/img/structure/B305633.png)
N-(4-methoxyphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide
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Overview
Description
N-(4-methoxyphenyl)-2-{[5-(2-phenylethyl)-4-propyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide, commonly known as MPTA, is a chemical compound that belongs to the family of triazole derivatives. MPTA has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.
Mechanism of Action
The mechanism of action of MPTA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. MPTA has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in acetylcholine levels in the brain, which can improve cognitive function. MPTA has also been shown to inhibit the activity of tyrosinase, an enzyme that is involved in the production of melanin. This inhibition can lead to a reduction in skin pigmentation. Additionally, MPTA has been shown to inhibit the activity of xanthine oxidase, an enzyme that is involved in the production of uric acid. This inhibition can lead to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
MPTA has been shown to exhibit various biochemical and physiological effects. In animal models, MPTA has been shown to exhibit significant analgesic and anti-inflammatory effects. MPTA has also been shown to exhibit significant antitumor activity against various cancer cell lines. Additionally, MPTA has been shown to improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
MPTA has several advantages and limitations for lab experiments. One advantage is that MPTA is relatively easy to synthesize and purify. Another advantage is that MPTA exhibits significant biological activity at low concentrations. One limitation is that MPTA has not been extensively studied in humans, so its safety and efficacy in humans are not well established. Another limitation is that MPTA exhibits relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on MPTA. One direction is to further investigate the mechanism of action of MPTA, particularly its effects on various enzymes and signaling pathways. Another direction is to investigate the safety and efficacy of MPTA in humans. Additionally, future research could focus on developing new derivatives of MPTA with improved solubility and biological activity. Finally, future research could investigate the potential applications of MPTA in other fields, such as agriculture and environmental science.
Synthesis Methods
The synthesis of MPTA involves a multi-step reaction sequence, starting with the reaction between 4-methoxybenzaldehyde and propylamine to form 4-methoxy-N-propylbenzamide. The next step involves the reaction between 4-methoxy-N-propylbenzamide and thiosemicarbazide to form 4-methoxy-N-propyl-N'-(1,3-thiazol-2-yl)benzohydrazide. The final step involves the reaction between 4-methoxy-N-propyl-N'-(1,3-thiazol-2-yl)benzohydrazide and phenylethyl bromide to form MPTA.
Scientific Research Applications
MPTA has potential applications in various fields of scientific research. In medicinal chemistry, MPTA has been shown to exhibit significant antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. In pharmacology, MPTA has been shown to exhibit significant analgesic and anti-inflammatory effects in animal models. In biochemistry, MPTA has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, tyrosinase, and xanthine oxidase.
properties
Molecular Formula |
C22H26N4O2S |
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Molecular Weight |
410.5 g/mol |
IUPAC Name |
N-(4-methoxyphenyl)-2-[[5-(2-phenylethyl)-4-propyl-1,2,4-triazol-3-yl]sulfanyl]acetamide |
InChI |
InChI=1S/C22H26N4O2S/c1-3-15-26-20(14-9-17-7-5-4-6-8-17)24-25-22(26)29-16-21(27)23-18-10-12-19(28-2)13-11-18/h4-8,10-13H,3,9,14-16H2,1-2H3,(H,23,27) |
InChI Key |
YMCOGHDRZBFLLZ-UHFFFAOYSA-N |
SMILES |
CCCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)OC)CCC3=CC=CC=C3 |
Canonical SMILES |
CCCN1C(=NN=C1SCC(=O)NC2=CC=C(C=C2)OC)CCC3=CC=CC=C3 |
Origin of Product |
United States |
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